2'-Hydroxy-5'-methoxybiochanin A
Overview
Description
2'-Hydroxy-5'-methoxybiochanin A (HMB) is a naturally occurring isoflavone, which belongs to the family of phytoestrogens. It is found in various plants, including red clover, soybeans, and alfalfa. HMB has been the subject of extensive scientific research due to its potential health benefits, including its ability to prevent and treat several diseases.
Scientific Research Applications
1. Bioactivity Enhancement via Surface Charge Modification
The bioactivity of certain compounds, such as 2-methoxyestradiol (a relative of 2'-Hydroxy-5'-methoxybiochanin A), can be significantly influenced by surface charge modifications. This was demonstrated through the complexation of the compound with poly(amidoamine) dendrimers. The bioactivity was found to depend heavily on the surface charge of the dendrimers, impacting the delivery and efficacy of the compound in inhibiting cancer cell growth (Shi et al., 2010).
2. DNA Lesion Recognition and Repair
Structural and energetic aspects of DNA lesions, including those involving cyclopurines related to this compound, have been investigated to understand their recognition and repair by the human nucleotide excision repair system. The efficiency of repair varies based on the stereochemistry of the lesions, with molecular modeling and dynamics simulations providing insights into the underlying mechanisms (Kropachev et al., 2014).
3. Assay Development for Compound Detection
Techniques such as radioimmunoassay and indirect ELISA have been developed for the determination of compounds like biochanin A, closely related to this compound. These methods utilize specific antibodies and are sensitive and specific, offering tools for analyzing such compounds in various biological matrices (Lapčík et al., 2004).
4. Therapeutic Potential in Type 2 Diabetes
Biochanin A, structurally similar to this compound, has shown significant potential in managing type 2 diabetes. It has been found to influence factors like blood glucose, insulin sensitivity, and lipid profile, suggesting a complex mechanism of action potentially involving molecular entities like SIRT1 (Oza & Kulkarni, 2018).
properties
CAS RN |
122127-74-6 |
|---|---|
Molecular Formula |
C17H14O7 |
Molecular Weight |
330.29 g/mol |
IUPAC Name |
5,7-dihydroxy-3-(2-hydroxy-4,5-dimethoxyphenyl)chromen-4-one |
InChI |
InChI=1S/C17H14O7/c1-22-13-5-9(11(19)6-14(13)23-2)10-7-24-15-4-8(18)3-12(20)16(15)17(10)21/h3-7,18-20H,1-2H3 |
InChI Key |
XTQFIPOLABHASM-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C(=C1)C2=COC3=CC(=CC(=C3C2=O)O)O)O)OC |
Canonical SMILES |
COC1=C(C=C(C(=C1)C2=COC3=CC(=CC(=C3C2=O)O)O)O)OC |
Other CAS RN |
122127-74-6 |
synonyms |
2'-HMBA 2'-hydroxy-5'-methoxybiochanin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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